Cas no 328236-42-6 (Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)-)

• Product Name: Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)-
• CAS No: 328236-42-6
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• MDL: MFCD23713160
• CID: 3940104
• PubChem ID: 66642860
• Update Time: 2025-10-30

Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)-
• 4-Bromo-2-isopropyl-1-(methoxymethoxy)benzene
• 4-Bromo-2-isopropyl phenyl methoxymethyl ether
• 4-BROMO-2-ISOPROPYL PHENYL METHOXYMETHYL ETHER(WXG00608)
• E92729
• SCHEMBL282475
• 4-Bromo-1-(methoxymethoxy)-2-(1-methylethyl)benzene
• 4-bromo-1-(methoxymethoxy)-2-propan-2-ylbenzene
• MFCD23713160
• KPLBYOKNCPAYNS-UHFFFAOYSA-N
• DB-166984
• CS-0194612
• bromo-4-methoxymethoxy-3-iso-propylbenzene
• 328236-42-6
• AKOS027276439

• MDL： MFCD23713160
• Inchi： 1S/C11H15BrO2/c1-8(2)10-6-9(12)4-5-11(10)14-7-13-3/h4-6,8H,7H2,1-3H3
• InChI Key： KPLBYOKNCPAYNS-UHFFFAOYSA-N
• SMILES： C1(OCOC)=CC=C(Br)C=C1C(C)C

Computed Properties

• Exact Mass: 258.026
• Monoisotopic Mass: 258.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl)-

Benzene, 4-Bromo-1-(Methoxymethoxy)-2-(1-Methylethyl) (CAS No. 328236-42-6)

The compound Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl), identified by the CAS registry number 328236-42-6, is a structurally complex aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of substituted benzene derivatives, characterized by the presence of a bromine atom at the para position, a methoxymethoxy group at the ortho position, and a tert-butyl group at the meta position relative to the bromine atom. Its molecular formula is C₁₀H₁₅BrO₃, and its molecular weight is approximately 307.19 g/mol.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and protection/deprotection strategies. The presence of electron-donating groups like the tert-butyl and methoxymethoxy groups significantly influences the electronic properties of the benzene ring, making it more susceptible to electrophilic substitution reactions. This makes it a valuable intermediate in the synthesis of more complex aromatic compounds.

Recent studies have highlighted the importance of such substituted benzene derivatives in drug discovery and development. For instance, researchers have explored the potential of Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl) as a precursor for bioactive molecules targeting various therapeutic areas, including cancer and inflammation. The tert-butyl group imparts steric bulk, which can be advantageous in modulating pharmacokinetic properties such as absorption and metabolism.

In terms of physical properties, this compound is typically a white crystalline solid with a melting point around 95°C and a boiling point above 300°C under standard conditions. It is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis protocols that require precise control over solubility and reactivity.

The methoxymethoxy group attached to the benzene ring introduces additional functional complexity. This group can act as both an electron-donating substituent and a protecting group for hydroxyl functionalities during synthetic procedures. Recent advancements in protecting group chemistry have further enhanced its utility in multi-component reaction strategies.

From an environmental perspective, understanding the fate and transport of such compounds is crucial for assessing their potential impact on ecosystems. Studies indicate that Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl) undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less complex molecules.

In conclusion, Benzene, 4-bromo-1-(methoxymethoxy)-2-(1-methylethyl) (CAS No. 328236-42-6) stands out as a versatile building block in organic synthesis with promising applications across multiple disciplines. Its unique structure and reactivity continue to attract attention from researchers aiming to develop novel materials and therapeutic agents.